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Cat. No.: B091342 Get Quote

An in-depth analysis of 2-(butylamino)ethanol (BAE), a versatile alkanolamine, reveals its

significant potential across various applications, including carbon capture, corrosion inhibition,

and as a key intermediate in chemical synthesis. This guide provides a comparative

assessment of BAE's performance against established alternatives, supported by available

experimental data and detailed methodologies.

2-(Butylamino)ethanol, a secondary amine with the chemical formula C6H15NO, has

garnered attention in several industrial and research fields due to its unique combination of a

hydroxyl group and a secondary amine. This structure imparts desirable properties such as

basicity, nucleophilicity, and the ability to form protective films, making it a valuable compound

in diverse applications.

Carbon Capture: A Promising Alternative to
Conventional Amines
In the critical area of post-combustion CO2 capture, 2-(butylamino)ethanol has emerged as a

promising solvent, exhibiting several advantages over the benchmark monoethanolamine

(MEA).

Performance Comparison
A key performance indicator for CO2 capture solvents is the cyclic capacity, which represents

the difference in CO2 loading between the absorption and desorption stages. While direct

comparative data under identical experimental conditions is limited in the readily available
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literature, studies indicate that 2-(butylamino)ethanol possesses a high theoretical CO2

capture capacity.[1] Neat 2-(butylamino)ethanol can achieve a theoretical capacity of 0.50

mol of CO2 per mole of amine.[1] Some sources suggest its CO2 loading capacity can even

exceed this value, leading to a higher cyclic capacity compared to conventional MEA.[2]

Another crucial factor is the energy required for solvent regeneration. 2-(butylamino)ethanol
has been shown to be regenerable at lower temperatures (100-120 °C) compared to aqueous

MEA, which could translate to significant energy savings in an industrial setting.[1]

Parameter 2-(Butylamino)ethanol Monoethanolamine (MEA)

Theoretical CO2 Capture

Capacity
~0.50 mol CO2/mol amine[1] ~0.5 mol CO2/mol amine

CO2 Capture Efficiency > 90%[1] Typically 85-95%

Regeneration Temperature 100-120 °C[1] 120-140 °C

Experimental Protocol: CO2 Absorption/Desorption
The following provides a general methodology for evaluating the CO2 capture performance of

2-(butylamino)ethanol:

1. Absorption:

A known concentration of 2-(butylamino)ethanol solution (aqueous or non-aqueous) is

placed in a temperature-controlled reactor.

A simulated flue gas stream with a defined CO2 concentration (e.g., 15% v/v in N2) is

bubbled through the solution at a constant flow rate.

The CO2 concentration in the outlet gas is continuously monitored using a gas analyzer to

determine the absorption rate and efficiency.

Liquid samples are taken at regular intervals to determine the CO2 loading in the amine

solution, typically through titration or density and viscosity measurements.

2. Desorption:
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The CO2-rich amine solution is heated to the desired regeneration temperature (e.g., 100-

120 °C).

An inert gas (e.g., N2) is passed through the solution to help strip the released CO2.

The amount of CO2 released is measured to determine the desorption efficiency and the

cyclic capacity of the solvent.
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CO2 Capture and Regeneration Cycle using 2-(Butylamino)ethanol.

Corrosion Inhibition: Protecting Metallic Assets
2-(Butylamino)ethanol is also utilized as a corrosion inhibitor, particularly for mild steel in

various environments. Its effectiveness stems from the presence of nitrogen and oxygen

atoms, which can adsorb onto the metal surface and form a protective barrier against corrosive

agents.

Performance Data
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Quantitative data on the corrosion inhibition efficiency of 2-(butylamino)ethanol is not

extensively available in the public domain. However, studies on similar short-chain

alkanolamines provide insights into their potential performance. For instance, 2-

dimethylaminoethanol has been shown to be an effective corrosion inhibitor for mild steel in 1M

HCl, with its inhibition efficiency increasing with concentration.

Potentiodynamic polarization studies on carbon steel in a non-aqueous solution of 2-
(butylamino)ethanol and 2-ethoxyethanol saturated with CO2 showed that the corrosion rate

increases with temperature.[3] This suggests that while it may offer protection, its performance

is temperature-dependent.

Further research employing weight loss methods, potentiodynamic polarization, and

electrochemical impedance spectroscopy (EIS) is needed to quantify the inhibition efficiency of

2-(butylamino)ethanol in various corrosive media and to compare it with commercially

available inhibitors.

Experimental Protocol: Electrochemical Corrosion
Studies
A standard three-electrode setup is typically used for electrochemical measurements to

evaluate corrosion inhibitors.

1. Potentiodynamic Polarization:

A mild steel specimen serves as the working electrode, with a platinum counter electrode

and a saturated calomel reference electrode (SCE).

The open-circuit potential (OCP) is monitored until a stable value is reached.

The potential is then scanned from a cathodic to an anodic potential relative to the OCP at a

slow scan rate.

The resulting Tafel plots are used to determine the corrosion potential (Ecorr), corrosion

current density (icorr), and calculate the inhibition efficiency.

2. Electrochemical Impedance Spectroscopy (EIS):
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EIS measurements are performed at the OCP over a range of frequencies.

The resulting Nyquist and Bode plots are analyzed using equivalent circuit models to

determine parameters such as charge transfer resistance (Rct) and double-layer

capacitance (Cdl), which provide information about the inhibitor's mechanism and

effectiveness.
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Mechanism of Corrosion Inhibition by 2-(Butylamino)ethanol.

A Versatile Intermediate in Chemical Synthesis
2-(Butylamino)ethanol serves as a valuable building block in the synthesis of various organic

compounds, including pharmaceuticals and energetic materials. Its bifunctional nature,
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containing both a secondary amine and a primary alcohol, allows for a wide range of chemical

transformations.

Synthesis of N-butyl-N-(2-nitroxyethyl)nitramine (Bu-
NENA)
A notable application of 2-(butylamino)ethanol is in the synthesis of Bu-NENA, an energetic

plasticizer used in propellant formulations.

Reactant
Catalyst/Condition
s

Product Yield

2-(Butylamino)ethanol Acetyl nitrate Bu-NENA 75%

2-(Butylamino)ethanol
Acetyl nitrate on silica

gel
Bu-NENA 82%

Experimental Protocol: Synthesis of Bu-NENA
The following protocol details the synthesis of Bu-NENA using acetyl nitrate adsorbed on silica

gel:

Acetyl nitrate is pre-adsorbed onto dry silica gel.

2-(Butylamino)ethanol is added to the prepared acetyl nitrate-silica gel mixture.

The reaction is stirred at room temperature. The use of silica gel can reduce the reaction

time.

After the reaction is complete, the silica gel is removed by simple filtration.

The product, Bu-NENA, is then isolated from the filtrate.

This method offers a higher yield and a more straightforward workup compared to the reaction

without silica gel.

Other Industrial Applications
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Beyond the major applications discussed, 2-(butylamino)ethanol finds utility in several other

areas:

Coatings and Lubricants: It is used as an additive in coatings to improve stability and as a

neutralizing agent.[4] In lubricants, it can contribute to enhanced efficiency and durability.

However, specific quantitative performance data in these applications is scarce in publicly

available literature.

Solvent and Emulsifier: Its chemical properties make it suitable for use as a solvent and an

emulsifier in various formulations.

Water Treatment: It can act as a chelating agent to bind metal ions in water treatment

processes.

Antimicrobial Agent: 2-(Butylamino)ethanol has shown antimicrobial properties, suggesting

its potential use in disinfectants and other antimicrobial formulations.

In conclusion, 2-(butylamino)ethanol is a multifunctional chemical with significant and

expanding applications. While it shows considerable promise as a more energy-efficient

alternative for CO2 capture and as a versatile synthesis intermediate, further research is

required to fully quantify its performance advantages in corrosion inhibition, coatings, and

lubricants against current industry standards. The detailed experimental protocols provided in

this guide serve as a foundation for such comparative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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